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Compound of Interest

Compound Name: F-14329

Cat. No.: B3025919

For Researchers, Scientists, and Drug Development Professionals

It has come to our attention that information is being sought regarding the use of F-14329 in
animal models. It is crucial to clarify that F-14329, also known as Tolypocladenol B, is a
research chemical and is explicitly not intended for human or veterinary use.

F-14329 is a tetramic acid fungal metabolite identified as a metal chelator.[1] Commercially
available sources of this compound, such as Cayman Chemical, issue a clear warning that the
product is not for human or veterinary applications.[1] This warning underscores that the
compound has not undergone the necessary toxicological and pharmacological testing for safe
use in living organisms.

Key Information about F-14329 (Tolypocladenol B):
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Parameter Description Reference

(32,5S)-3-[(2S,4S,6E)-1-

hydroxy-2,4-dimethyl-6-octen-
Chemical Name 1-ylidene]-5-[(S)-hydroxy(4- [1]

hydroxyphenyl)methyl]-2,4-

pyrrolidinedione

Synonym Tolypocladenol B [1]
CAS Number 942195-19-9 [1]
Molecular Formula C21H27NOs
Molecular Weight 373.4 g/mol

Fungal metabolite from
Source ]

Chaunopycnis sp.

Metal chelator (iron, copper,
Known Activity magnesium, zinc, and

aluminum ions)

Inappropriate Use in Animal Models

Given the explicit warning against veterinary use, providing detailed application notes and
protocols for the use of F-14329 in animal models would be irresponsible and could lead to
unsafe research practices. The absence of preclinical safety and efficacy data means that any
in vivo experiments would be highly speculative and could cause unnecessary harm to
research animals, in violation of ethical guidelines for animal welfare.

Logical Relationship: Safety and Research Application

. Explicit Warning: Lack of Preclinical Inappropriate and Unsafe
eI e Not for Veterinary Use Safety & Efficacy Data for Animal Models
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Caption: Logical flow from chemical identity to research application status.
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Recommendations for Researchers

Researchers interested in the biological activity of F-14329 should confine their studies to in
vitro assays, such as cell-free metal chelation experiments, as described in the existing
literature. Any consideration for in vivo studies would first require extensive investigation into
the compound's mechanism of action, pharmacokinetics, and toxicology, which is not currently
available in the public domain.

It is essential for all research professionals to adhere to safety warnings and ethical guidelines
when working with research chemicals. The "Not for human or veterinary use" warning should
be strictly observed to ensure the integrity of scientific research and the welfare of laboratory
animals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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